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Compound of Interest

Compound Name: Sauvagine

. Get Quote

Cat. No.: B013155

For researchers, scientists, and drug development professionals, ensuring safe handling of all
laboratory materials is paramount. This document provides essential, immediate safety and
logistical information for the handling of Sauvagine, a neuropeptide from the corticotropin-
releasing factor (CRF) family.[1] Adherence to these guidelines is critical for minimizing risk and
ensuring a safe laboratory environment.

Understanding the Compound: Sauvagine

Sauvagine is a 40-amino-acid neuropeptide originally isolated from the skin of the frog
Phyllomedusa sauvagii.[1][2][3] It is a mammalian corticotropin-releasing factor (CRF) agonist
and is known to have pharmacological effects on the cardiovascular system, endocrine glands,
and diuresis.[2]

Chemical and Physical Properties:

Property Value

Molecular Formula

C202H346N56063S

Molecular Weight 4599.35 g/mol
CAS Number 74434-59-6
Appearance Powder or liquid
Purity >97%
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Source: BioCrick Material Safety Data Sheet, PubChem|[4][5]

Hazard Identification and Personal Protective
Equipment (PPE)

According to the Material Safety Data Sheet (MSDS), Sauvagine is not classified as a
hazardous substance.[5] However, as a matter of good laboratory practice, appropriate
personal protective equipment should always be worn when handling this or any chemical.

Recommended Personal Protective Equipment:

PPE Category Specification Rationale
Chemical-resistant gloves To prevent skin contact.

Hand Protection (e.g., nitrile) conforming to EN Contaminated gloves should
374. be disposed of after use.

Safety glasses with side-
) ) ) To protect eyes from splashes
Eye/Face Protection shields (conforming to EN166) dust
or dust.
or a face shield.

. ) To prevent contamination of
Skin and Body Protection Laboratory coat. )
personal clothing.

Use in a well-ventilated area. If
dusts are generated, a NIOSH To avoid inhalation of the
(US) or CEN (EU) approved powder form.

respirator may be necessary.

Respiratory Protection

Source: LookChem, BioCrick Material Safety Data Sheet[5][6]

Handling and Storage Procedures

Proper handling and storage are crucial for maintaining the integrity of Sauvagine and
ensuring the safety of laboratory personnel.

Procedural Guidance for Handling:
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Avoid contact with skin, eyes, and clothing.[5]

Avoid inhalation and ingestion.[5]

Wash hands thoroughly after handling.[5]

Remove and wash contaminated clothing before reuse.[5]

Avoid the formation of dust and aerosols.

Storage Plan:

Long-term storage: Recommended at -20°C.[5]

Short-term storage: Can be stored at 2-8°C.[5]

Keep the container tightly closed in a dry and well-ventilated place.[5][6]

Materials to avoid: Strong oxidizing/reducing agents, strong acids/alkalis.[5]

Accidental Release and First Aid Measures

In the event of an accidental release or exposure, immediate and appropriate action is
necessary.

Accidental Release Measures:

e Personal precautions: Use personal protective equipment. Avoid breathing vapors, mist, or
gas.

» Environmental precautions: Do not let the product enter drains.

¢ Methods for cleaning up: Sweep up and shovel. Keep in suitable, closed containers for
disposal.

First Aid Procedures:
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Exposure Route

First Aid Protocol

Inhalation

If inhaled, remove to fresh air. If breathing is
difficult, give oxygen. If breathing stops, give

artificial respiration.

Skin Contact

Flush with copious amounts of water. Remove

contaminated clothing and shoes.

Eye Contact

Check for and remove contact lenses. Flush
with copious amounts of water, assuring
adequate flushing by separating the eyelids with

fingers.

Ingestion

If swallowed, do NOT induce vomiting. Wash out

the mouth with copious amounts of water.

In all cases of exposure, it is advised to call a physician.[5]

Disposal Plan

Unused Sauvagine and its containers must be disposed of properly to prevent environmental

contamination.

e Product: Offer surplus and non-recyclable solutions to a licensed disposal company.

o Contaminated packaging: Dispose of as unused product.

Experimental Workflow for Handling Sauvagine

The following diagram outlines the standard workflow for handling Sauvagine in a laboratory

setting, from reception to disposal, emphasizing safety at each step.
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Caption: Workflow for Safe Handling of Sauvagine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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